Cas no 1214368-64-5 (5-Chloro-2-fluoro-3-phenylpyridine)

• Product Name: 5-Chloro-2-fluoro-3-phenylpyridine
• CAS No: 1214368-64-5
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4925694
• Update Time: 2025-06-09

5-Chloro-2-fluoro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-phenylpyridine
• 5-Chloro-2-fluoro-3-phenylpyridine

• Inchi： 1S/C11H7ClFN/c12-9-6-10(11(13)14-7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： WWZWIRYPXATJPD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-fluoro-3-phenylpyridine

5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5) has emerged as a critical intermediate for the development of advanced pharmaceuticals, agrochemicals, and functional materials. This heterocyclic compound, characterized by its unique halogenated pyridine core, offers exceptional reactivity and selectivity, making it a sought-after reagent in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential, driven by the growing demand for halogenated pyridine derivatives in drug discovery and material science.

The structural features of 5-Chloro-2-fluoro-3-phenylpyridine—a chloro group at the 5-position, a fluoro substituent at the 2-position, and a phenyl ring at the 3-position—endow it with distinct electronic and steric properties. These attributes facilitate its use in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. Its CAS No. 1214368-64-5 is frequently cited in patent literature, underscoring its relevance in the synthesis of bioactive molecules and specialty chemicals.

Recent trends in organic synthesis highlight the importance of fluorinated pyridines, as fluorine incorporation often enhances metabolic stability and bioavailability in drug candidates. The 5-Chloro-2-fluoro-3-phenylpyridine scaffold aligns with this trend, offering a platform for the development of next-generation therapeutics. Its applications extend to catalysis and ligand design, where its halogenated framework can modulate metal coordination environments.

From an industrial perspective, the scalability of CAS 1214368-64-5 synthesis is a key consideration. Advances in continuous-flow chemistry and green synthetic methods have streamlined its production, reducing waste and improving yields. This aligns with the broader shift toward sustainable chemistry, a topic of significant interest in both academic and corporate research circles.

In summary, 5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5) represents a cornerstone of modern synthetic chemistry. Its versatility, coupled with its alignment with cutting-edge research themes like fluorination strategies and green synthesis, ensures its continued prominence in scientific and industrial applications.